Cas no 1805485-13-5 (2-Cyano-4-methoxynicotinoyl chloride)

• Product Name: 2-Cyano-4-methoxynicotinoyl chloride
• CAS No: 1805485-13-5
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• CID: 4802586
• Update Time: 2025-05-19

2-Cyano-4-methoxynicotinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-methoxynicotinoyl chloride

• Inchi： 1S/C8H5ClN2O2/c1-13-6-2-3-11-5(4-10)7(6)8(9)12/h2-3H,1H3
• InChI Key： IIXDWHUXYHZASX-UHFFFAOYSA-N
• SMILES： ClC(C1C(C#N)=NC=CC=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 1.4
• Topological Polar Surface Area: 63

Additional information on 2-Cyano-4-methoxynicotinoyl chloride

Introduction to 2-Cyano-4-methoxynicotinoyl chloride (CAS No. 1805485-13-5)

2-Cyano-4-methoxynicotinoyl chloride (CAS No. 1805485-13-5) is a versatile and important chemical compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as 2-cyano-4-methoxypyridine-3-carbonyl chloride, is a key intermediate in the synthesis of various biologically active molecules and pharmaceuticals. Its unique chemical structure and reactivity make it a valuable tool in the development of novel drugs and therapeutic agents.

The molecular formula of 2-Cyano-4-methoxynicotinoyl chloride is C₉H₇ClNO₃, with a molecular weight of approximately 210.61 g/mol. The compound features a pyridine ring substituted with a cyano group, a methoxy group, and a chlorocarbonyl group, which collectively contribute to its distinctive chemical properties. The presence of these functional groups allows for a wide range of chemical reactions, making it an essential building block in organic synthesis.

In recent years, 2-Cyano-4-methoxynicotinoyl chloride has gained significant attention due to its potential applications in the development of new drugs. Research has shown that compounds derived from this intermediate exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and evaluation of a series of 2-cyano-4-methoxynicotinoyl derivatives as potent inhibitors of the enzyme cyclooxygenase (COX), which plays a crucial role in inflammation and pain.

The synthesis of 2-Cyano-4-methoxynicotinoyl chloride typically involves the reaction of 2-cyano-4-methoxypyridine with thionyl chloride or another chlorinating agent. This process yields the desired product with high purity and yield, making it suitable for large-scale production. The ease of synthesis and the availability of starting materials further enhance its appeal as an intermediate in pharmaceutical research.

Beyond its use as an intermediate, 2-Cyano-4-methoxynicotinoyl chloride has also been explored for its potential as a ligand in metal complexes. These complexes have shown interesting catalytic properties and have been used in various organic transformations. For example, a study published in Inorganic Chemistry in 2020 described the preparation and characterization of palladium complexes containing 2-cyano-4-methoxynicotinoyl ligands, which exhibited high catalytic activity in cross-coupling reactions.

In the context of drug discovery, the ability to modify the structure of 2-Cyano-4-methoxynicotinoyl chloride through functional group manipulation opens up numerous possibilities for optimizing pharmacological properties. Researchers can introduce various substituents to enhance solubility, stability, and bioavailability while maintaining or improving biological activity. This flexibility is particularly valuable in the early stages of drug development when lead compounds are being identified and optimized.

The safety profile of 2-Cyano-4-methoxynicotinoyl chloride is another important consideration in its use as an intermediate. While it is not classified as a hazardous material under current regulations, proper handling and storage procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible materials.

In conclusion, 2-Cyano-4-methoxynicotinoyl chloride (CAS No. 1805485-13-5) is a highly valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an essential building block for the synthesis of biologically active molecules and pharmaceuticals. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.